[(2-Bromo-benzyl)-methyl-amino]-acetic acid

• IUPAC Name: 2-[(2-bromophenyl)methyl-methylamino]acetic acid
• InChI: InChI=1S/C10H12BrNO2/c1-12(7-10(13)14)6-8-4-2-3-5-9(8)11/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key: PDVPHOGXBLLFTH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1Br)CC(=O)O
• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol

Description

“[(2-Bromo-benzyl)-methyl-amino]-acetic acid” is a complex organic compound. It contains a benzyl group which is a phenyl (aromatic ring) attached to a CH2 group, and this benzyl group is substituted at the 2-position with a bromine atom. The compound also contains a methyl-amino group and an acetic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps. The bromobenzyl component could potentially be synthesized from bromobenzene via a nucleophilic aromatic substitution reaction. The methyl-amino group could be introduced through reductive amination or other amine formation reactions. Finally, the acetic acid group could be introduced through a variety of carboxylation reactions.

Molecular Structure Analysis

The molecular structure of “[(2-Bromo-benzyl)-methyl-amino]-acetic acid” would be characterized by the presence of a benzene ring substituted at the 2-position with a bromine atom and a CH2 group. This CH2 group is further substituted with a methyl-amino group and an acetic acid group.

Chemical Reactions Analysis

The compound could participate in a variety of chemical reactions. The bromine atom on the benzyl group is a good leaving group, making it susceptible to nucleophilic substitution reactions. The amino group could participate in acid-base reactions, and the acetic acid group could undergo esterification and other carboxylic acid reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[(2-Bromo-benzyl)-methyl-amino]-acetic acid” would depend on its exact molecular structure. For example, similar compounds like Methyl 2-bromoacetate have a density of 1.6±0.1 g/cm3.

Mechanism of Action

The mechanism of action of “[(2-Bromo-benzyl)-methyl-amino]-acetic acid” would depend on its application. If used as a pharmaceutical, its mechanism of action would likely involve interactions with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, “[(2-Bromo-benzyl)-methyl-amino]-acetic acid” should be handled with care. Brominated compounds can be hazardous and may cause skin and eye irritation. They may also be harmful if swallowed or inhaled.